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Compound of Interest

Compound Name: 3-benzyl-4H-1,2,4-triazole

CAS No.: 21117-34-0

Cat. No.: B2892321

Get Quote

Technical Profile: 3-Benzyl-4H-1,2,4-triazole
Core Identity & Structural Dynamics

Executive Summary
3-Benzyl-4H-1,2,4-triazole (CAS: 10453-89-1 for the parent 1H-isomer context) represents a

privileged scaffold in medicinal chemistry. While often designated as the "4H" tautomer in

specific nomenclature or transition-state analysis, the molecule exists in a dynamic tautomeric

equilibrium dominated by the 1H- and 2H-forms in solution. Its significance lies in its dual

functionality: the benzyl group provides hydrophobic anchoring (π-stacking interactions), while

the triazole ring acts as a bioisostere for amides or esters, offering hydrogen bond

donor/acceptor sites with high metabolic stability.

Recent high-impact applications include its role as a core pharmacophore in Receptor

Interacting Protein 1 (RIP1) kinase inhibitors (e.g., GSK2982772) and broad-spectrum

antifungal agents.
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The following data represents the consensus values for the purified crystalline solid. Note that

"4H" refers to the specific tautomer often trapped via N4-substitution, but the parent compound

freely tautomerizes.

Property Value / Description Contextual Note

Molecular Formula

C

H

N

Molecular Weight 159.19 g/mol

Appearance
White to off-white crystalline

solid

Melting Point 129–131 °C
High crystallinity due to

intermolecular H-bonding.

Solubility DMSO, Methanol, Ethanol
Poor solubility in water;

improved by salt formation.

LogP / LogD
~2.3 (LogP); ~3.8 (LogD at pH

7.4)

Lipophilicity is modulated by

the benzyl orientation.

pKa (Acidic) ~10.0–10.3
Deprotonation of the triazole

ring (forming triazolate).

pKa (Basic) ~2.3–2.5
Protonation at N4 (forming

triazolium).

Tautomerism

1H

2H

4H

1H is thermodynamically

preferred in the solid state.

Structural Dynamics: The Tautomeric "Chameleon"
Understanding the tautomerism is critical for predicting reactivity (alkylation) and binding modes

(docking). The 4H-form, while less stable in the unsubstituted parent, is often the bioactive
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conformation when the nitrogen at position 4 is engaged in hydrogen bonding within an

enzyme pocket.

Figure 1: Tautomeric Equilibrium of 3-Benzyl-1,2,4-triazole The diagram below illustrates the

proton migration that defines the molecule's reactivity profile.

Fig 1. Tautomeric equilibrium showing the 1H, 2H, and 4H forms. 
The 4H form is critical for specific binding interactions despite lower stability.
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Synthetic Methodology
The most robust route for synthesizing 3-benzyl-1,2,4-triazole avoids the ambiguity of alkylating

a pre-formed triazole ring. Instead, the Einhorn-Brunner or Pellizzari type cyclization from

acyclic precursors ensures the correct carbon skeleton construction.

Protocol: Cyclization of Phenylacetyl Hydrazide
This method is preferred for its scalability and purity profile.

Reagents:

Phenylacetyl hydrazide (1.0 eq)

Formamide (Excess, acts as solvent/reagent) or Formamidine acetate

Catalyst: Acetic acid or Reflux conditions[1][2][3]

Step-by-Step Workflow:

Preparation: Charge a reaction vessel with phenylacetyl hydrazide.
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Cyclocondensation: Add excess formamide (5–10 eq). Heat the mixture to 140–150 °C. The

high temperature drives the condensation and subsequent dehydration.

Monitoring: Monitor by TLC or LC-MS for the disappearance of the hydrazide (M+H = 151)

and appearance of the triazole (M+H = 160).

Work-up: Cool the mixture to room temperature. Dilute with water/ice. The product often

precipitates directly.

Purification: Filter the solid. Recrystallize from ethanol/water to obtain pure 3-benzyl-1,2,4-

triazole (MP: 129–131 °C).

Figure 2: Synthetic Pathway

Fig 2. Thermal cyclocondensation of phenylacetyl hydrazide to form the triazole core.
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Reactivity & Functionalization
As a Senior Application Scientist, it is crucial to note that the "3-benzyl" group directs steric

hindrance, influencing subsequent functionalization.

Electrophilic Attack (Alkylation):

Reaction with alkyl halides (R-X) in basic media (K

CO

/DMF) typically yields a mixture of N1 and N2 alkylated isomers.

N1-alkylation is generally favored sterically, but N2-alkylation can occur depending on the

solvent polarity and the "benzyl effect" (shielding N4 and N2).
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N4-alkylation is rare without specific directing groups or transient protection strategies.

Metal Coordination:

The N2 and N4 nitrogens are potent ligands for transition metals (Cu, Zn), relevant in

metallo-enzyme inhibition studies.

Biological & Pharmaceutical Relevance
The 3-benzyl-1,2,4-triazole moiety is not just a linker; it is a pharmacophore.

RIP1 Kinase Inhibition:

Mechanism: The triazole ring binds in the ATP-binding pocket of Receptor Interacting

Protein 1 (RIP1) kinase. The benzyl group occupies the hydrophobic back-pocket

(gatekeeper region), providing selectivity over other kinases.

Case Study: This scaffold is central to GSK2982772, a clinical candidate for inflammatory

diseases (ulcerative colitis, psoriasis). The "4H" nitrogen often serves as a hydrogen bond

donor to the hinge region of the kinase.

Antifungal Activity:

Analogous to fluconazole, the triazole nitrogen (N4) can coordinate with the heme iron of

CYP51 (lanosterol 14

-demethylase), inhibiting fungal cell wall synthesis. The benzyl tail mimics the lanosterol
substrate structure.

Safety & Handling (SDS Highlights)
Signal Word: Warning

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation).

Storage: Store under inert gas (Argon/Nitrogen) if possible, though the compound is

relatively air-stable. Keep cool and dry.
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Disposal: Incineration with afterburner and scrubber (contains Nitrogen oxides).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. docta.ucm.es [docta.ucm.es]

2. researchgate.net [researchgate.net]

3. scispace.com [scispace.com]

4. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [basic properties of 3-benzyl-4H-1,2,4-triazole].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2892321/docs#basic-properties-of-3-benzyl-4h-1-2-
4-triazole]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubs.acs.org/doi/10.1021/acs.jmedchem.6b01751
https://www.benchchem.com/product/b2892321/docs?utm_src=pdf-body#basic-properties-of-3-benzyl-4h-1-2-4-triazole
https://www.researchgate.net/publication/244587713_One_pot_synthesis_of_novel_thiazolo32-b124triazoles_A_useful_synthetic_application_of_the_acidified_acetic_acid_method
https://www.benchchem.com/product/b2892321?utm_src=pdf-custom-synthesis#bc-rfq
https://docta.ucm.es/rest/api/core/bitstreams/cb80bb40-f229-4d32-8bd8-bdb32ae261cc/content
https://www.researchgate.net/publication/244587713_One_pot_synthesis_of_novel_thiazolo32-b124triazoles_A_useful_synthetic_application_of_the_acidified_acetic_acid_method
https://scispace.com/pdf/a-review-on-methods-of-synthesis-of-1-2-4-triazole-20parlw7sy.pdf
https://pubs.acs.org/doi/10.1021/acs.jmedchem.6b01751
https://www.benchchem.com/product/b2892321/docs#basic-properties-of-3-benzyl-4h-1-2-4-triazole
https://www.benchchem.com/product/b2892321/docs#basic-properties-of-3-benzyl-4h-1-2-4-triazole
https://www.benchchem.com/product/b2892321/docs#basic-properties-of-3-benzyl-4h-1-2-4-triazole
https://www.benchchem.com/product/b2892321/docs#basic-properties-of-3-benzyl-4h-1-2-4-triazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2892321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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